477-57-6

Isotetrandrine

In Stock

• CAS RN:
• 477-57-6

• Formula:
• C38H42N2O6

• InChI:
• InChI=1S/C38H42N2O6/c1-39-15-13-25-20-32(42-4)34-22-28(25)29(39)17-23-7-10-27(11-8-23)45-33-19-24(9-12-31(33)41-3)18-30-36-26(14-16-40(30)2)21-35(43-5)37(44-6)38(36)46-34/h7-12,19-22,29-30H,13-18H2,1-6H3/t29-,30+/m0/s1

• InChIKey:
• WVTKBKWTSCPRNU-XZWHSSHBSA-N

• Cytoplasmic phospholipase A2 (PLA2) inhibitor. Also shown to inhibit α1 adrenoceptor (Ki = 1.6 μM). Cell-permeable. Active in vivo.
  Isotetrandrine, also known as isosinomenine a or NSC 97338, belongs to the class of organic compounds known as lignans, neolignans and related compounds. These are plant products of low molecular weight formed primarily from oxidative coupling of two p-propylphenol moieties. They can also be described as micromolecules with two phenylpropanoid units coupled together. They can be attached in various manners, like C5-C5', C8-C8'. Most known natural lignans are oxidized at C9 and C9´ and, based upon the way in which oxygen is incorporated into the skeleton and on the cyclization patterns, a wide range of lignans of very different structural types can be formed. Isotetrandrine exists as a solid and is considered to be practically insoluble (in ...

Eisenin

In Stock

• CAS RN:
• 21477-57-6

• Formula:
• C13H20N4O6

• InChI:
• InChI=1S/C13H20N4O6/c1-6(13(22)23)15-11(20)8(2-4-9(14)18)17-12(21)7-3-5-10(19)16-7/h6-8H,2-5H2,1H3,(H2,14,18)(H,15,20)(H,16,19)(H,17,21)(H,22,23)

• InChIKey:
• VIPNGHPLCAMVEB-FXQIFTODSA-N

• Eisenin is isolated from brown marine algae, Eisenia bicyclis Setchell;  shows activity as a biological response modifier.

methyl 2-[[(Z)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enoyl]amino]benzoate

Usually In Stock

• CAS RN:
• 380477-57-6

• Formula:
• C27H24N2O5

• InChI:
• InChI=1S/C27H24N2O5/c1-18-8-10-19(11-9-18)17-34-24-13-12-20(15-25(24)32-2)14-21(16-28)26(30)29-23-7-5-4-6-22(23)27(31)33-3/h4-15H,17H2,1-3H3,(H,29,30)/b21-14-

• InChIKey:
• OUUKHPMIKDEIBO-UHFFFAOYSA-N

• Methyl 2-[[(Z)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enoyl]amino]benzoate is a useful research compound. Its molecular formula is C27H24N2O5 and its molecular weight is 456.498. The purity is usually 95%.

Prop-2-yn-1-yl pyrrolidine-1-carboxylate

• CAS RN:
• 123477-57-6

• Formula:
• C8H11NO2

• InChI:
• InChI=1S/C8H11NO2/c1-2-7-11-8(10)9-5-3-4-6-9/h1H,3-7H2

• InChIKey:
• JRTVUTADKUCKKX-UHFFFAOYSA-N

• Prop-2-yn-1-yl pyrrolidine-1-carboxylate, also known as Prop-2-yn-1-yl pyrrolidine-1-carboxylate, is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.